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Compound of Interest

Compound Name:
2-amino-2-(4-

hydroxyphenyl)acetic acid

Cat. No.: B125113 Get Quote

Essential Safety and Handling Guide for 2-Amino-2-
(4-hydroxyphenyl)acetic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-amino-2-(4-hydroxyphenyl)acetic acid in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Safety Data Summary
2-Amino-2-(4-hydroxyphenyl)acetic acid presents several hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).[1] The primary

routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity, Single Exposure

(Category 3)
H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with handling this

compound. The following table outlines the recommended PPE.
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Body Part Recommended Protection
Specification and
Rationale

Respiratory NIOSH-approved respirator

An N95 or higher-rated

particulate respirator is

essential to prevent the

inhalation of airborne powder,

which can cause respiratory

irritation.[2]

Hands Chemical-resistant gloves

Nitrile or other suitable

chemical-resistant gloves

should be worn. Double

gloving is recommended for

enhanced protection.[2]

Gloves should be inspected

before use and changed

regularly, or immediately if

contaminated or damaged.[2]

Eyes Safety goggles or a face shield

To protect against dust

particles and potential

splashes, chemical safety

goggles are mandatory. A face

shield provides an additional

layer of protection.[2][3]

Body Laboratory coat or coveralls

A lab coat or coveralls should

be worn to protect skin and

personal clothing from

contamination.[4]

Feet Closed-toe shoes

Protective footwear is required

to prevent injury from spills or

dropped objects.[5]
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Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to control

dust and vapor exposure.[6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[6]

Before handling, review the Safety Data Sheet (SDS) for 2-amino-2-(4-
hydroxyphenyl)acetic acid.[1]

2. Handling the Compound:

Wear all required PPE as specified in the table above.

Avoid generating dust when weighing or transferring the powder. Use techniques such as

gentle scooping and handling in a draft-free environment within the fume hood.

Do not eat, drink, or smoke in the laboratory or when handling the chemical.[1]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[1] If skin irritation persists, seek medical

advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory symptoms develop.[1][6]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.[7]

Disposal Plan
Proper disposal of 2-amino-2-(4-hydroxyphenyl)acetic acid and contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of unused or waste 2-amino-2-(4-hydroxyphenyl)acetic acid as

hazardous chemical waste.[8] It should be collected in a clearly labeled, sealed container.

Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and other

materials that have come into contact with the chemical should be considered contaminated.

These items must be placed in a designated hazardous waste container for disposal.

Spills: In the event of a spill, carefully sweep or vacuum up the solid material, avoiding dust

generation.[6] Place the collected material and all cleanup supplies into a sealed, labeled

container for hazardous waste disposal. The spill area should then be decontaminated.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures and to ensure compliance with all local, state, and federal

regulations.

Visual Workflow and Hazard Management
To further clarify the safety procedures, the following diagrams illustrate the safe handling

workflow and the logical relationships in hazard management.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Setup in Fume Hood Weigh Compound Transfer Compound Decontaminate Workspace Dispose of Waste Doff PPE Wash Hands
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Caption: Workflow for the safe handling of 2-amino-2-(4-hydroxyphenyl)acetic acid.
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Caption: Logical relationship of hazard management for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA13924&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b125113#personal-protective-equipment-for-handling-2-amino-2-4-hydroxyphenyl-acetic-acid
https://www.benchchem.com/product/b125113#personal-protective-equipment-for-handling-2-amino-2-4-hydroxyphenyl-acetic-acid
https://www.benchchem.com/product/b125113#personal-protective-equipment-for-handling-2-amino-2-4-hydroxyphenyl-acetic-acid
https://www.benchchem.com/product/b125113#personal-protective-equipment-for-handling-2-amino-2-4-hydroxyphenyl-acetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

